Cas no 1565427-96-4 ((adamantan-2-yl)methanesulfonyl chloride)

• Product Name: (adamantan-2-yl)methanesulfonyl chloride
• CAS No: 1565427-96-4
• MF: C₁₁H₁₇ClO₂S
• MW: 248.769481420517
• CID: 4606458
• PubChem ID: 84083478
• Update Time: 2025-07-25

(adamantan-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (adamantan-2-yl)methanesulfonyl chloride

• Inchi： 1S/C11H17ClO2S/c12-15(13,14)6-11-9-2-7-1-8(4-9)5-10(11)3-7/h7-11H,1-6H2
• InChI Key： OMIYZADVVBWUAT-UHFFFAOYSA-N
• SMILES： C12CC3CC(CC(C3)C1CS(Cl)(=O)=O)C2

Additional information on (adamantan-2-yl)methanesulfonyl chloride

Comprehensive Guide to (Adamantan-2-yl)methanesulfonyl Chloride (CAS No. 1565427-96-4): Properties, Applications, and Innovations

(Adamantan-2-yl)methanesulfonyl chloride (CAS No. 1565427-96-4) is a specialized organic compound gaining traction in pharmaceutical and material science research. Its unique adamantane backbone combined with a reactive sulfonyl chloride group makes it a valuable intermediate for synthesizing high-performance polymers, bioactive molecules, and advanced coatings. This article explores its molecular characteristics, synthetic applications, and emerging trends aligned with current industry demands like green chemistry and drug discovery.

The adamantane moiety in (adamantan-2-yl)methanesulfonyl chloride provides exceptional thermal stability and lipophilicity, key for designing drug delivery systems. Researchers leverage its CAS No. 1565427-96-4 to develop protease inhibitors and antiviral agents, addressing global health challenges. Recent studies highlight its role in covalent inhibitor design, a hotspot in oncology research, where precision targeting is critical.

From a synthetic perspective, this compound’s sulfonyl chloride group enables efficient amide coupling and sulfonamide formation, streamlining workflows in high-throughput screening. Its compatibility with microwave-assisted synthesis (a trending lab technique) reduces reaction times, aligning with sustainable practices. Analytical data (e.g., NMR, HPLC) confirm >98% purity, meeting stringent GMP standards for preclinical studies.

Innovations in bioconjugation further elevate the utility of CAS No. 1565427-96-4. For instance, its derivatives are explored in antibody-drug conjugates (ADCs), a frontier in targeted cancer therapy. The compound’s stability under physiological conditions makes it ideal for linker chemistry, a frequent search topic among medicinal chemists.

Environmental considerations are also addressed. Modern protocols optimize yields while minimizing waste via catalytic methods and solvent-free reactions��top priorities for labs adopting ESG principles. Regulatory databases classify it as non-hazardous under standard handling, easing compliance for industrial scale-up.

In material science, (adamantan-2-yl)methanesulfonyl chloride modifies surfaces for hydrophobic coatings and anti-fouling materials. Its adamantane core enhances mechanical strength in polymeric nanocomposites, relevant to 3D printing and aerospace applications—frequently searched keywords in engineering forums.

To conclude, CAS No. 1565427-96-4 bridges multiple disciplines, from precision medicine to smart materials. As demand grows for multifunctional intermediates, this compound’s versatility positions it at the forefront of scientific innovation.